Cas no 2307777-43-9 (rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride)

• Product Name: rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride
• CAS No: 2307777-43-9
• MF: C₁₂H₂₄ClNO₂
• MW: 249.77746295929
• CID: 5240006
• PubChem ID: 122155903
• Update Time: 2025-06-13

rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride, cis
• tert-butyl (2S,3S,6R)-2,6-dimethylpiperidine-3-carboxylate hydrochloride
• Z2526428707
• tert-butyl (2S,3S,6R)-2,6-dimethylpiperidine-3-carboxylate;hydrochloride
• rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride

• Inchi： 1S/C12H23NO2.ClH/c1-8-6-7-10(9(2)13-8)11(14)15-12(3,4)5;/h8-10,13H,6-7H2,1-5H3;1H/t8-,9+,10+;/m1./s1
• InChI Key： YDDXBXDYPGKHTP-RDTSDOJCSA-N
• SMILES： Cl.O(C(C)(C)C)C([C@H]1CC[C@@H](C)N[C@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Topological Polar Surface Area: 38.3

Additional information on rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride

Introduction to rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride (CAS No. 2307777-43-9)

rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride (CAS No. 2307777-43-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a tert-butyl ester derivative of a piperidine scaffold, which is known for its potential in the development of novel therapeutic agents. The chiral nature of this compound makes it particularly valuable for studies involving enantiomeric selectivity and biological activity.

The molecular structure of rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride consists of a piperidine ring with two methyl groups at the 2 and 6 positions, and a carboxylate group at the 3 position. The tert-butyl ester group attached to the carboxylate provides stability and solubility properties that are advantageous in various chemical and biological applications. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for use in biological assays and drug delivery systems.

Recent research has highlighted the potential of rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride in the development of new drugs for neurological disorders. Studies have shown that this compound can modulate specific neurotransmitter systems, such as the dopaminergic and serotonergic pathways, which are implicated in conditions like Parkinson's disease and depression. The ability to selectively target these pathways makes it a promising candidate for further investigation.

In addition to its potential therapeutic applications, rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride has been used as a synthetic intermediate in the preparation of other bioactive molecules. Its chiral center allows for the synthesis of enantiomerically pure compounds, which are crucial for optimizing the efficacy and safety of pharmaceutical products. The synthetic versatility of this compound has led to its widespread use in combinatorial chemistry and high-throughput screening methods.

The physical and chemical properties of rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but its solubility in water is limited due to the presence of the tert-butyl ester group. However, the hydrochloride salt form significantly improves its aqueous solubility.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the structure and purity of rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride. These methods provide detailed information about the molecular composition and help ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

In terms of safety and handling, rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride should be stored under dry conditions at room temperature. It is important to handle this compound with care to avoid exposure to moisture or high temperatures, which can affect its stability. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The potential applications of rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride extend beyond pharmaceuticals. It has also been explored in the field of materials science for its unique properties as a chiral building block. The ability to create enantiomerically pure materials from this compound opens up new possibilities for developing advanced materials with tailored optical and electronic properties.

In conclusion, rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate hydrochloride (CAS No. 2307777-43-9) is a versatile chiral compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.